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Compound of Interest

Compound Name: 2-Hydroxycarbazole

Cat. No.: B1203736

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Hydroxycarbazole, ensuring the protection of both laboratory personnel
and the environment.

Immediate Safety and Handling Precautions

Before handling 2-Hydroxycarbazole, it is imperative to be familiar with its potential hazards.
According to safety data sheets (SDS), 2-Hydroxycarbazole is classified as a hazardous
substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1]
Adherence to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced. A dust mask type N95 (US) is
recommended for handling the solid form.
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In the event of accidental exposure, follow these first-aid measures:

o After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.

 After skin contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.

 After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

» After ingestion: Clean mouth with water and get medical attention.

Waste Identification and Classification

Proper disposal begins with correct waste identification. While 2-Hydroxycarbazole is not

specifically listed as a P-series or U-series hazardous waste by the U.S. Environmental

Protection Agency (EPA), it must be evaluated to determine if it exhibits any of the

characteristics of hazardous waste: ignitability, corrosivity, reactivity, or toxicity.[2] Given its

classification as an irritant, it should be managed as a hazardous waste to ensure full

compliance and safety.

Hazard Classification GHS Hazard Statement

Precautionary Statement
Codes

Skin Irritation H315: Causes skin irritation

P264, P280, P302+P352,
P332+P317, P362+P364

) P264, P280,
o H319: Causes serious eye
Eye Irritation o P305+P351+P338,
irritation
P337+P317
Specific target organ toxicity, H335: May cause respiratory P261, P271, P304+P340,
single exposure irritation P319, P403+P233, P405

Data sourced from PubChem CID 93551.[1]

Step-by-Step Disposal Protocol
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The disposal of 2-Hydroxycarbazole must follow the "cradle-to-grave" principle of hazardous
waste management, which tracks the waste from its generation to its final disposal.

Step 1: Container Selection and Labeling

o Choose a Compatible Container: Collect waste 2-Hydroxycarbazole in a container that is in
good condition, compatible with the chemical, and has a leak-proof, screw-on cap. Avoid
using containers with corks or parafilm as primary closures.

o Properly Label the Container: As soon as waste is added to the container, affix a "Hazardous
Waste" label. The label must include:

o The full chemical name: "2-Hydroxycarbazole" (do not use abbreviations or chemical
formulas).

o The quantity of waste.

o The date of waste generation (the date the first drop of waste was added).
o The location of origin (e.g., building and room number).

o The name and contact information of the principal investigator.

o Appropriate hazard pictograms (e.g., exclamation mark for irritant).

Step 2: On-Site Storage

o Designate a Storage Area: Store the hazardous waste container in a designated Satellite
Accumulation Area (SAA) that is under the control of the laboratory personnel.

e Ensure Secondary Containment: Place the waste container in a secondary container, such
as a lab tray or dishpan, that is chemically compatible and can hold 110% of the volume of
the primary container. This is crucial to contain any potential leaks or spills.

o Segregate Incompatible Wastes: Store 2-Hydroxycarbazole waste away from incompatible
materials, such as strong oxidizing agents.
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» Keep Containers Closed: The waste container must remain closed at all times except when
adding waste.

Step 3: Final Disposal

o Arrange for Pickup: Do not dispose of 2-Hydroxycarbazole in the regular trash or down the
drain. Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for your hazardous waste.

o Complete a Waste Information Form: Your EHS office will likely require a completed
Hazardous Waste Information Form. This form will request detailed information about the
chemical waste, including its composition and quantity.

» Disposal of Empty Containers: A container that held 2-Hydroxycarbazole must be triple-
rinsed with a suitable solvent. The first rinsate must be collected and disposed of as
hazardous waste. After triple-rinsing and air-drying, the container can typically be disposed
of in the regular trash after defacing the original label.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Hydroxycarbazole.
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Caption: Disposal workflow for 2-Hydroxycarbazole.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2-Hydroxycarbazole, fostering a secure research environment. Always consult
your institution's specific hazardous waste management plan and EHS office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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